Ethyl 2-(4-piperidinylmethoxy)benzoate hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of Ethyl 2-(4-piperidinylmethoxy)benzoate hydrochloride consists of 15 carbon atoms, 22 hydrogen atoms, 1 nitrogen atom, 3 oxygen atoms, and 1 chlorine atom. For a detailed structural analysis, it would be beneficial to refer to a molecular modeling software or database that can provide a 3D representation of the molecule.Scientific Research Applications
Synthesis of Piperidine Derivatives
This compound serves as a key intermediate in the synthesis of various piperidine derivatives . These derivatives are crucial in the pharmaceutical industry, as they form the backbone of many drugs. The versatility of this compound allows for the creation of substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones, which are essential for drug design and development.
Pharmacological Research
In pharmacological research, Ethyl 2-(4-piperidinylmethoxy)benzoate hydrochloride is used to study its effects on different biological systems . Researchers explore its potential as a therapeutic agent in various diseases due to its pharmacokinetic properties and ability to cross biological barriers.
Chemical Biology Studies
The compound is utilized in chemical biology to understand the interaction between chemical compounds and biological systems . By studying the binding affinity and mechanism of action, scientists can elucidate the biological pathways that are influenced by this compound, leading to new insights into cellular processes.
Material Science
In material science, this compound’s properties are investigated for the development of new materials . Its structural characteristics can be leveraged to create polymers with specific features, such as increased durability or enhanced flexibility.
Analytical Chemistry
Ethyl 2-(4-piperidinylmethoxy)benzoate hydrochloride: is also important in analytical chemistry, where it’s used as a standard or reagent in various chemical analyses . Its consistent quality and reactivity make it a valuable component in the calibration of instruments and validation of analytical methods.
Safety and Hazards
properties
IUPAC Name |
ethyl 2-(piperidin-4-ylmethoxy)benzoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO3.ClH/c1-2-18-15(17)13-5-3-4-6-14(13)19-11-12-7-9-16-10-8-12;/h3-6,12,16H,2,7-11H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKYAWSCMBZKTGD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1OCC2CCNCC2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.79 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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